1-(3,4-Methylenedioxy)benzyl-4-piperidone
Cat. No. B8512615
M. Wt: 233.26 g/mol
InChI Key: MLYUYDYHGYHXEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:8][CH2:9][c:10]1[cH:11][c:12]2[c:13]([cH:17][cH:18]1)[O:14][CH2:15][O:16]2.[NH:1]1[CH2:2][CH2:3][C:4](=[O:7])[CH2:5][CH2:6]1>>[N:1]1([CH2:9][c:10]2[cH:11][c:12]3[c:13]([cH:17][cH:18]2)[O:14][CH2:15][O:16]3)[CH2:2][CH2:3][C:4](=[O:7])[CH2:5][CH2:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCc1ccc2c(c1)OCO2
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCNCC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C1CCN(Cc2ccc3c(c2)OCO3)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
